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Compound of Interest

Compound Name: 3-(4-Chlorobenzoyl)propionic acid

Cat. No.: B1294433

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 3-(4-
Chlorobenzoyl)propionic acid (CAS No: 3984-34-7). The information is compiled from
various safety data sheets and chemical databases to ensure a thorough understanding of its
properties and associated hazards. This document is intended to be a crucial resource for
professionals handling this compound in research and development settings.

Chemical and Physical Properties

3-(4-Chlorobenzoyl)propionic acid is a white to beige crystalline powder.[1] Key physical and
chemical properties are summarized in the table below for easy reference.
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Property Value Source
Molecular Formula C10H9CIO3 [21[3][4]
Molecular Weight 212.63 g/mol [21[3]1[4]
CAS Number 3984-34-7 [1112][3]
EC Number 223-627-3 [2][4]
Melting Point 128-130 °C [1][4]
Boiling Point 305.28°C (estimate) [1]
Solubility Insoluble in water.[1][4] [1114]
Appearance White to beige crystalline o

powder

Storage Temperature

Room Temperature, sealed in

a dry environment

[1]

Hazard Identification and Classification

According to the aggregated GHS information, 3-(4-Chlorobenzoyl)propionic acid is

classified as a hazardous substance.[2] The primary hazards are related to irritation.[2]

Hazard Class GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation
Specific target organ toxicity — ]
) ] H335: May cause respiratory
Single exposure (Respiratory Category 3

tract irritation)

irritation

GHS Pictograms:
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lsalt text

Signal Word: Warning[2]

Precautionary Statements: A comprehensive list of precautionary statements can be found in
the safety data sheets, including P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),
P264 (Wash skin thoroughly after handling), P280 (Wear protective gloves/protective
clothing/eye protection/face protection), and P301+P312 (IF SWALLOWED: Call a POISON
CENTER or doctor/physician if you feel unwell).[2][5]

Toxicological Information

It is important to note that the chemical, physical, and toxicological properties of 3-(4-
Chlorobenzoyl)propionic acid have not been thoroughly investigated.[6] The available
Material Safety Data Sheets indicate that there is no data available for acute toxicity (dermal or
inhalation), skin corrosion/irritation, serious eye damage/eye irritation, respiratory or skin
sensitization, germ cell mutagenicity, carcinogenicity, reproductive toxicity, specific target organ
toxicity (repeated exposure), and aspiration hazard.[6]
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Toxicological Endpoint

Data

Acute Toxicity

No data available[6]

Skin Corrosion/Irritation

Causes skin irritation[2]

Serious Eye Damage/Irritation

Causes serious eye irritation[2]

Respiratory or Skin Sensitization

No data available[6]

Germ Cell Mutagenicity

No data available[6]

Carcinogenicity

No component of this product present at levels
greater than or equal to 0.1% is identified as
probable, possible or confirmed human

carcinogen by IARC.[6]

Reproductive Toxicity

No data available[6]

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation.[2][6]

Specific Target Organ Toxicity (Repeated

Exposure)

No data available[6]

Aspiration Hazard

No data available[6]

Experimental Protocols and Handling

Due to the limited availability of detailed experimental protocols in the public domain, this

section provides a generalized workflow for the synthesis and safe handling of 3-(4-

Chlorobenzoyl)propionic acid based on standard laboratory practices for similar compounds.

General Synthesis Workflow

The synthesis of 3-(4-Chlorobenzoyl)propionic acid typically involves a Friedel-Crafts

acylation reaction between chlorobenzene and succinic anhydride in the presence of a Lewis

acid catalyst like aluminum chloride.[1]
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Reactants

Succinic Anhydride

Chlorobenzene Process Product

I [
Reaction Conditions H'i Friedel-Crafts Acylation |—>| Aqueous Work-up & Extraction |—>| Recrystallization |>—I>| 3-(4-Chlorobenzoyl)propionic acid

Inert Solvent (e.g., Nitrobenzene)

Aluminum Chloride (Catalyst) |

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-(4-Chlorobenzoyl)propionic acid.

Safe Handling and Personal Protective Equipment (PPE)

Given the hazardous nature of this compound, strict adherence to safety protocols is
mandatory.
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Risk Assessmen t

Identify Hazards:
- Skin Irritant
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Store in a tightly closed container in a dry place| | Dispose of waste according to local regulations

Click to download full resolution via product page
Caption: Recommended safe handling procedures for 3-(4-Chlorobenzoyl)propionic acid.

First Aid Measures

In case of exposure, the following first aid measures should be taken. Always consult a
physician and show them the safety data sheet.[6]
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Exposure Route First Aid Measures

Move the person into fresh air. If not breathing,

Inhalation _ o o
give artificial respiration.[6]

Skin Contact Wash off with soap and plenty of water.[6]

Rinse thoroughly with plenty of water for at least

Eye Contact ]
15 minutes.[6]

) Never give anything by mouth to an
Ingestion . i .
unconscious person. Rinse mouth with water.[6]

Fire Fighting Measures

Aspect Measures

) o ] Use water spray, alcohol-resistant foam, dry
Suitable Extinguishing Media , o
chemical, or carbon dioxide.[6]

Hazardous decomposition products include

Specific Hazards ) )
carbon oxides and hydrogen chloride gas.[6]

Wear self-contained breathing apparatus for

Firefighter Protection o
firefighting if necessary.[6]

Ecological Information

There is no data available on the ecotoxicity, persistence and degradability, or bioaccumulative
potential of 3-(4-Chlorobenzoyl)propionic acid.[6] It is advised to prevent the product from

entering drains.[6]

Hypothetical Metabolic Pathway

While no specific metabolic pathway for 3-(4-Chlorobenzoyl)propionic acid has been
documented, a hypothetical pathway can be proposed based on the general metabolism of
propionate. The propionic acid moiety could potentially be cleaved and enter the propanoate
metabolism pathway, while the 4-chlorobenzoyl moiety would likely undergo separate metabolic

transformations.
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Caption: A hypothetical metabolic pathway for 3-(4-Chlorobenzoyl)propionic acid.
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Disclaimer: This document is intended for informational purposes only and is not a substitute
for a formal Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS). Users should
always consult the most current SDS provided by the manufacturer before handling this
chemical. The information provided is based on available data and may not be exhaustive. The
user assumes all risks associated with the handling, storage, and disposal of this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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